Cas no 2171816-97-8 (4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidohexanoic acid)

• Product Name: 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidohexanoic acid
• CAS No: 2171816-97-8
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6227655
• PubChem ID: 165877682
• Update Time: 2025-06-08

4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidohexanoic acid
• 4-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]hexanoic acid
• 2171816-97-8
• EN300-1519756

• Inchi： 1S/C28H36N2O5/c1-3-20(13-15-27(32)33)30-26(31)14-12-19(2)16-17-29-28(34)35-18-25-23-10-6-4-8-21(23)22-9-5-7-11-24(22)25/h4-11,19-20,25H,3,12-18H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： AIURNWJGVQRJGK-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)CCC(NC(CC)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidohexanoic acid

Professional Introduction to Compound with CAS No. 2171816-97-8 and Product Name: 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidohexanoic acid

The compound with the CAS number 2171816-97-8 and the product name 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidohexanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug development and biologically active compound synthesis. The presence of a fluoren-9-yl moiety and a methoxycarbonyl group in its molecular framework suggests a high degree of functional complexity, which is often exploited in the design of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules that incorporate fluorescent or photoactive groups, such as the fluoren-9-yl moiety found in this compound. Fluorene derivatives are well-known for their excellent photophysical properties, making them valuable tools in various applications, including bioimaging, photodynamic therapy, and the development of light-sensitive drugs. The incorporation of this group into the molecular structure of 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidohexanoic acid not only enhances its potential as a pharmacophore but also opens up avenues for exploring its role in targeted drug delivery systems.

The methoxycarbonyl group in the compound’s name is another critical feature that contributes to its chemical functionality. This group is often used as an protecting group in peptide synthesis and can also serve as a reactive site for further chemical modifications. The presence of multiple amino and carboxylic acid functionalities further underscores the compound’s versatility, allowing it to participate in various biochemical interactions. These features make it a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of amino acid derivatives in the development of new drugs. The compound 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidohexanoic acid shares structural similarities with certain amino acids, which are fundamental building blocks in biological systems. By modifying these structures, chemists can create molecules with tailored properties that may exhibit enhanced biological activity. For instance, derivatives of amino acids have been shown to interact with specific enzymes and receptors, leading to therapeutic effects.

The fluoren-9-yl moiety, combined with the amino and methoxycarbonyl groups, suggests that this compound may have applications beyond simple organic synthesis. It could potentially serve as a precursor for more complex molecules or be used in the development of novel drug candidates targeting various diseases. The structural complexity of this compound also makes it an attractive subject for computational studies aimed at predicting its biological activity and optimizing its pharmacokinetic properties.

Advances in synthetic chemistry have enabled the efficient preparation of complex molecules like 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidohexanoic acid. Techniques such as solid-phase peptide synthesis (SPPS) and automated chemical reactors have made it possible to construct intricate molecular frameworks with high precision. These advancements are crucial for drug discovery, as they allow researchers to rapidly explore large chemical spaces and identify promising candidates for further development.

The potential applications of this compound extend to various fields beyond pharmaceuticals. For example, its fluorescence properties could make it useful in materials science for developing optoelectronic devices or sensors. Additionally, its structural motifs might inspire new designs for polymers or coatings with unique properties.

In conclusion, the compound with CAS number 2171816-97-8 and the product name 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidohexanoic acid represents a fascinating example of how structural complexity can be leveraged to develop novel materials and therapeutics. Its unique combination of functional groups positions it as a valuable asset in ongoing research efforts aimed at addressing unmet medical needs. As synthetic methods continue to evolve and our understanding of biological systems deepens, compounds like this one are likely to play an increasingly important role in science and medicine.